BE“GHE Foundational & Exploratory

Check Availability & Pricing

The Cotapp: A Technical Deep Dive for
Measuring Executive Function in Children

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Cotapp
CAS No.: 96481-61-7
Cat. No.: B1219975
Get Quote
. J
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The Cognitive Test Application (Cotapp) is a computerized assessment tool designed to
measure attention, information processing, and executive functions in children aged 6 to 12
years old.[1][2][3][4][5] Developed in the Netherlands, this tool aims to provide a reliable and
valid cognitive profile of a child's strengths and weaknesses in a relatively short time frame,
typically around 35 to 40 minutes.[2][3] The test is presented as a game to the child, enhancing
engagement.[2][5] It is a self-paced assessment, meaning the child's response time dictates
the progression of the test, making it suitable for children with varying processing speeds.[3]
The normative sample for the Cotapp consists of 1,032 Dutch children.[1][2] For validation
purposes, the test was also administered to 79 children with ADHD, and test-retest reliability
was examined in a sample of 127 children.[1][2] The Cotapp generates 22 basic and 46
specialized parameters from the child's performance.[1][2]

Core Cognitive Domains Assessed

The Cotapp is structured to evaluate a range of cognitive functions that are critical for
academic learning and daily life. These domains include:
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» Processing Speed: The speed and efficiency with which a child can process simple and
complex information.

 Attention: The ability to sustain focus and regulate arousal levels.

» Executive Control: Higher-order cognitive processes including inhibition, working memory,
and cognitive flexibility.

e (Working) Memory: The capacity to hold and manipulate information for short periods.

e Learning Speed: The rate at which a child's performance improves with practice and
feedback.

Behavior during the task: Observational data on motor and verbal restlessness.[3]

Experimental Protocols

The Cotapp consists of seven distinct blocks, each designed to measure specific cognitive
functions. The administration is individualized and conducted in a quiet, low-distraction
environment.[3] The child interacts with the test on a computer, responding to stimuli using
designated "yes" (ja) and "no" (nee) buttons on the keyboard.[1] Each block is preceded by
instructions and practice trials to ensure the child understands the task.[3] The test includes
standardized coaching rules for children who require additional support, and the amount of
coaching provided is factored into the final scores.[3]

The following table details the experimental protocol for each of the seven blocks of the
Cotapp test.
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Block Title

Cognitive
Function(s)
Measured

Experiment
al Protocol

Number of
Trials

Inter-
Stimulus
Interval (ISI)

Simple
1 Processing

Speed

Basic
processing

speed

A single
character,
"Cotapp,"
appears on
the screen.
The child
must press
the "yes"
button as
quickly as
possible. This
is a one-
choice
reaction time

task.

6 practice, 20
test[1]

400 - 750
msJ[1]

Multiple
2 Processing

Speed

Complex
processing
speed,

attention

Either
"Cotapp" or
his friend
appears on
the screen.
The child
must press
the "yes"
button for
"Cotapp" and
the "no"
button for his
friend. This is
a two-choice
reaction time

task.

6 practice, 30
test[1]

400 - 750
ms[1]
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The protocol
is the same
as Block 2,
but the child

receives Not specified Not specified

Reward

Acceleration sensitivity, ] ) )
3 ) ) points and in search in search
Capacity learning _ _
auditory/visua  results. results.
speed
| rewards for

correct and
timely

responses.

"Cotapp" or
his friend
appears on
either the left
or right side
of the screen,
creating
compatible
and
incompatible
stimulus-
Inhibition, res.p'onse ] Not specified
4 Interference cognitive pairings. The 6 practice, 40 i search
Sensitivity o child must test[1]
flexibility results.
inhibit the
prepotent
response to
press the
button on the
same side as
the stimulus
and instead
follow the rule
(Cotapp =
yes, friend =

no).
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Working

Memory

Working
memory,
cognitive

flexibility

This block
consists of
three
adaptive sub-
blocks of
increasing
difficulty: 1) a
1-back task,
2) a 2-back
task, and 3) a
2-back task
with proactive
interference.
The child
must indicate
if the current
stimulus is
the same as
the one
presented
one or two
trials

previously.

Not specified
in search

results.

Not specified
in search

results.

Waiting Self-

Discipline

Delay of
gratification,
decision

making

The child is
presented
with a choice
between a
small,
immediate
reward (fewer
points after a
short wait)
and a larger,
delayed
reward (more
points after a

longer wait).

Not specified
in search

results.

Not specified
in search

results.
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Sustained
Attention &
Arousal

Regulation

Sustained
attention,
arousal

regulation

Part 1: A
repetition of
the two-
choice
reaction time
task from
Block 2 to
measure
sustained
attention after
a period of
cognitive
effort. Part 2:
The two-
choice
reaction time
task
continues,
but with
longer and
unpredictable
inter-stimulus
intervals to
assess the
child's ability
to maintain

arousal.

Part 1: Not
specified in
search
results. Part
2: 20 test[1]

Part 1: Not
specified in
search
results. Part
2: Standard
ISI extended
by 3000 or
6000 ms[1]

Quantitative Data

The Cotapp generates a rich dataset of 22 basic and 46 specialized parameters. While the

primary research indicates strong psychometric properties, specific quantitative data on

reliability and validity are not readily available in the public domain. The developers report that

the split-half reliability for most basic parameters is "good," and the test-retest reliability ranges

from "moderate to good."[1] Validity studies have shown that Cotapp outcomes correlate with

intelligence, academic performance, and the presence of ADHD.[1]
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Reliability

Reliability Type

Finding

Split-Half Reliability

Reported as "good" for most of the 22 basic

outcome measures.[1]

Test-Retest Reliability

Varies from "moderate to good" for the basic

outcome measures.[1]

Validity

Validity Type

Correlating Measures

Finding

Concurrent Validity

Intelligence (e.g., WISC),

Academic Achievement

(school performance)

Cotapp outcomes show
associations with intelligence

and school performance.[1]

Clinical Validity

ADHD diagnosis

The test differentiates between
typically developing children
and children with ADHD.[1]

Note: Specific correlation coefficients were not available in the reviewed literature.

Visualizations

Experimental Workflow of the Cotapp Test

The following diagram illustrates the sequential workflow of the Cotapp test administration.

© 2026 BenchChem. All rights reserved.

7/11

Tech Support


https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://scispace.com/pdf/de-cognitieve-test-applicatie-cotapp-geavanceerde-1j2p89bi4v.pdf
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cotapp-a-technical-deep-dive-for-measuring-executive-function-in-children
https://www.benchchem.com/product/b1219975/docs?utm_src=pdf-body#the-cotapp-a-technical-deep-dive-for-measuring-executive-function-in-children
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219975?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Test Setup

Individual Administration in Quiet Room

Initial Instructions & Introduction to ‘Cotapp’ Character| Practice

Start Block 1

Test Block: X )
Practice * Block 1: Simple Processing Speed Practice
Start Block|2
Block 2: Multiple Processing Speed Start Block 3

Start Block 4

Block 3: Acceleration Capacity Start Block 5

Start Block 6

Start Block 7 Block 4: Interference Sensitivity

Block 5: Working Memory
Block 6: Waiting Self-Discipline
- = 1]

l

Block 7: Sustained Attention & Arousal Regulation

Test Completion

Test Completion

ion of Basic & Reports

Click to download full resolution via product page

Caption: The sequential workflow of the Cotapp test from setup to report generation.
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Logical Relationships of Cotapp Cognitive Domains

This diagram illustrates the logical relationship between the core cognitive domains assessed
by the Cotapp and the specific test blocks designed to measure them.

Core Cognitive Domains Cotapp Test Blocks

Decision Making » Block 6: Delay Choice
Learning Speed » Block 3. Rewarded RT
Working Memory »| Block 5: N-Back Task

Executive Control > Block 4: Interference

Processing Speed

Block 7: Sustained Attention & Arousal

P Block 2: Choice RT

Block 1. Simple RT
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Caption: Mapping of Cotapp test blocks to the primary cognitive domains they assess.

Need Custom Synthesis?
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 To cite this document: BenchChem. [The Cotapp: A Technical Deep Dive for Measuring
Executive Function in Children]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219975/docs#the-cotapp-a-technical-deep-dive-for-
measuring-executive-function-in-children]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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